Cas no 1420851-76-8 (1-(3-Methylthiophen-2-yl)propane-1,3-diol)

1-(3-Methylthiophen-2-yl)propane-1,3-diol structure
1420851-76-8 structure
Product Name:1-(3-Methylthiophen-2-yl)propane-1,3-diol
CAS No:1420851-76-8
MF:C8H12O2S
MW:172.244681358337
CID:2182062
Update Time:2023-08-06

1-(3-Methylthiophen-2-yl)propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

    • 1-(3-Methylthiophen-2-yl)propane-1,3-diol
    • AM98857
    • Inchi: 1S/C8H12O2S/c1-6-3-5-11-8(6)7(10)2-4-9/h3,5,7,9-10H,2,4H2,1H3
    • InChI Key: JMJAKLLQZFSSEG-UHFFFAOYSA-N
    • SMILES: S1C=CC(C)=C1C(CCO)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 119
  • Topological Polar Surface Area: 68.7
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